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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1243658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a quantitative analysis of the electro-optic coefficients of Rochelle salt,
comparing its performance with common alternative materials. Detailed experimental protocols

for measuring these coefficients are also presented, supported by visualizations to elucidate

the underlying principles and experimental workflows.

Quantitative Comparison of Electro-Optic Coefficients
The electro-optic effect in a material is quantified by its electro-optic coefficients, which relate

the change in the refractive index to an applied electric field. These coefficients are crucial for

designing and fabricating electro-optic modulators, Pockels cells, and other photonic devices.

The following table summarizes the key linear electro-optic (Pockels) coefficients for Rochelle
salt and several alternative materials.
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Material
Crystal
Symmetry

Wavelength
(µm)

Electro-Optic
Coefficient
(pm/V)

Reference

Rochelle Salt

(Sodium

Potassium

Tartrate

Tetrahydrate)

Orthorhombic

(222)
0.589

r₄₁: 0.435, r₅₂:

1.23, r₆₃: -0.233

Potassium

Dihydrogen

Phosphate

(KDP)

Tetragonal (4̅2m) 0.633 r₄₁: 8.0, r₆₃: 10.5 [1]

Ammonium

Dihydrogen

Phosphate

(ADP)

Tetragonal (4̅2m) 0.550 r₄₁: 20.8, r₆₃: 8.5

Lithium Niobate

(LiNbO₃)
Trigonal (3m) 0.633

r₁₃: 9.1, r₂₂: 6.8,

r₃₃: 32.2, r₅₁:

32.0

[2][3]

Beta-Barium

Borate (BBO)
Trigonal (3m) 1.064

r₁₁: 2.7, r₂₂: <0.1,

r₃₁: <0.1
[4]

Experimental Protocols for Measuring Electro-Optic
Coefficients
The determination of electro-optic coefficients is a precise process requiring sensitive optical

measurement techniques. Two common methods are the Mach-Zehnder interferometry method

and the Senarmont compensation method.

Mach-Zehnder Interferometry
This interferometric technique is highly sensitive to changes in the refractive index.

Experimental Setup:
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A laser beam is split into two paths. One path, the reference arm, remains undisturbed. The

other path, the sample arm, passes through the electro-optic crystal being tested. An electric

field is applied to the crystal, which induces a change in its refractive index, thereby altering the

optical path length of the sample arm. The two beams are then recombined, and the resulting

interference pattern is detected by a photodetector.

Protocol:

Alignment: Align the laser, beam splitter, mirrors, and the electro-optic crystal in the Mach-

Zehnder interferometer configuration. Ensure the beams are well-collimated and overlap

perfectly at the detector.

Sample Preparation: The electro-optic crystal is cut and polished to have flat, parallel faces.

Electrodes are applied to the crystal faces to allow for the application of a uniform electric

field. The orientation of the crystal with respect to the light propagation and the applied

electric field is critical for measuring specific electro-optic coefficients.

Voltage Application: A variable voltage source is connected to the electrodes of the crystal.

Data Acquisition: As the voltage across the crystal is varied, the change in the interference

pattern is recorded by the photodetector. The output intensity will oscillate as the phase

difference between the two arms changes.

Analysis: The change in the refractive index (Δn) is related to the applied electric field (E) by

the equation: Δn = - (1/2) * n³ * r * E, where 'n' is the refractive index and 'r' is the electro-

optic coefficient. By measuring the voltage required to produce a phase shift of π (the half-

wave voltage, Vπ), the electro-optic coefficient can be calculated.

Senarmont Compensation Method
This method is a sensitive polarimetric technique for measuring the phase retardation induced

by the electro-optic effect.

Experimental Setup:

The setup consists of a light source, a polarizer, the electro-optic crystal, a quarter-wave plate,

an analyzer, and a detector. The polarizer and analyzer are initially crossed, resulting in
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minimum light transmission.

Protocol:

Alignment: The components are aligned linearly. The polarizer is set at a specific angle (e.g.,

45°) relative to the principal axes of the electro-optic crystal. The quarter-wave plate's fast

axis is aligned with the polarizer's transmission axis.

Voltage Application: A DC voltage is applied to the crystal, inducing birefringence. This

causes a phase shift between the two orthogonal polarization components of the light

passing through the crystal.

Compensation: The analyzer is rotated to find the new angle of minimum light transmission.

The angle of rotation of the analyzer is directly proportional to the induced phase retardation.

Analysis: The phase retardation (Γ) is related to the applied voltage (V) by the equation: Γ =

(2π/λ) * (n³ * r * V * L/d), where λ is the wavelength of light, L is the length of the crystal, and

d is the electrode spacing. By measuring the analyzer's rotation angle for a given voltage,

the electro-optic coefficient 'r' can be determined.

Visualizing the Pockels Effect and Experimental
Workflow
The following diagrams illustrate the fundamental principle of the Pockels effect and the

experimental workflow for its measurement.

Input

Pockels Effect Output
Applied Electric Field (E)

Index Ellipsoid Distortion

induces

Electro-Optic Crystal
(e.g., Rochelle Salt)

undergoes
Change in Refractive Index (Δn)results in

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1243658?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Conceptual diagram of the Pockels effect.
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Caption: Experimental workflow for measuring electro-optic coefficients using a Mach-Zehnder

interferometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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